(1-benzenesulfonyl-5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-(2-methylsulfanyl-pyrimidin-5-yl)-methanol

• Molecular Formula: C19H15ClN4O3S2
• Molecular Weight: 446.9 g/mol
• IUPAC Name: [1-(benzenesulfonyl)-5-chloropyrrolo[2,3-b]pyridin-3-yl]-(2-methylsulfanylpyrimidin-5-yl)methanol
• InChI: InChI=1S/C19H15ClN4O3S2/c1-28-19-22-8-12(9-23-19)17(25)16-11-24(18-15(16)7-13(20)10-21-18)29(26,27)14-5-3-2-4-6-14/h2-11,17,25H,1H3
• InChI Key: KNJHCNJDLOENAA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C=N1)C(C2=CN(C3=C2C=C(C=N3)Cl)S(=O)(=O)C4=CC=CC=C4)O

Description

(1-benzenesulfonyl-5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-(2-methylsulfanyl-pyrimidin-5-yl)-methanol is a useful research compound. Its molecular formula is C19H15ClN4O3S2 and its molecular weight is 446.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzenesulfonyl-5-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine (12, 8.40 g, 20.1 mmol) in 96.3 mL of tetrahydrofuran at −40° C. under nitrogen, isopropylmagnesium chloride (10.1 mL, 2.0 M in tetrahydrofuran, 20.3 mmol) was added slowly. The reaction was allowed to warm to 5° C. over 60 minutes, then cooled to −40° C., followed by addition of 2-methylsulfanyl-pyrimidine-5-carbaldehyde (129, 2.50 g, 16.2 mmol) in 15.0 mL of tetrahydrofuran. The reaction was allowed to warm to 10° C. over 2 hours, then poured into aqueous ammonium chloride and extracted with ethyl acetate. The organic layer was dried over sodium sulfate, filtered and the filtrate was concentrated under vacuum. The resulting material was purified by silica gel column chromatography eluting with 40-100% ethyl acetate in hexane. Appropriate fractions were combined and the solvents removed under vacuum to provide the desired compound as an off-white solid (130, 4.0 g). MS (ESI) [M+H+]+=447.2.